Cas no 1465053-43-3 (3-cyclopentyl-2,2-dimethylpropan-1-ol)

• Product Name: 3-cyclopentyl-2,2-dimethylpropan-1-ol
• CAS No: 1465053-43-3
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5576870
• PubChem ID: 66023838
• Update Time: 2025-05-21

3-cyclopentyl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanol, β,β-dimethyl-
• 3-cyclopentyl-2,2-dimethylpropan-1-ol

• Inchi： 1S/C10H20O/c1-10(2,8-11)7-9-5-3-4-6-9/h9,11H,3-8H2,1-2H3
• InChI Key： NOZZHJQEPCQWQG-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)CO)CCCC1

Experimental Properties

• Density: 0.901±0.06 g/cm3(Predicted)
• Boiling Point: 201.0±8.0 °C(Predicted)
• pka: 15.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-cyclopentyl-2,2-dimethylpropan-1-ol

Recent Advances in the Study of 3-cyclopentyl-2,2-dimethylpropan-1-ol (CAS: 1465053-43-3)

In recent years, the compound 3-cyclopentyl-2,2-dimethylpropan-1-ol (CAS: 1465053-43-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl and dimethylpropanol structure, has shown promising potential in various applications, including drug development and synthetic chemistry. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 3-cyclopentyl-2,2-dimethylpropan-1-ol has been a focal point of recent studies, with researchers exploring efficient and scalable methods for its production. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly improved the yield and purity of the compound. This advancement is particularly noteworthy as it addresses previous challenges related to the stereoselectivity and environmental impact of the synthesis process.

In terms of biological activity, preliminary investigations have revealed that 3-cyclopentyl-2,2-dimethylpropan-1-ol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's role as a chiral building block in asymmetric synthesis. Researchers have successfully utilized 3-cyclopentyl-2,2-dimethylpropan-1-ol to construct complex molecular architectures with high enantiomeric purity. This application is particularly relevant in the synthesis of bioactive natural products and pharmaceuticals, where chirality plays a critical role in determining biological activity.

Despite these promising developments, challenges remain in the widespread adoption of 3-cyclopentyl-2,2-dimethylpropan-1-ol. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-cyclopentyl-2,2-dimethylpropan-1-ol (CAS: 1465053-43-3) represents a versatile and valuable molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a compelling subject for ongoing and future studies. Continued exploration of its synthesis, biological activity, and therapeutic potential will undoubtedly contribute to advancements in drug discovery and development.